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Compound of Interest

Compound Name: Cyclocalopin A

CAS No.: 486430-94-8

Cat. No.: B125798

Get Quote

Part 1: Executive Summary
Cyclocalopin A is a bioactive secondary metabolite isolated exclusively from the sporocarps

(fruit bodies) of Caloboletus calopus. Chemically, it is classified as a 3-methylcatechol

derivative linked to a modified lactone ring. It belongs to the "calopin" family of compounds,

which includes calopin, cyclocalopin B, and O-acetylcyclocalopin A.

Key Technical Distinction:

Target Molecule: Cyclocalopin A (Bitter Principle, Lactone derivative).[1]

Source Organism:Caloboletus calopus (Ectomycorrhizal fungus).

Primary Bioactivity: Intense bitterness (anti-feedant), potential cytochrome P450 inhibition.

NOT to be confused with: Cyclosporin A (Immunosuppressant cyclic peptide from

Tolypocladium inflatum).

Part 2: The Natural Source – Caloboletus calopus
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Taxonomy and Identification
Caloboletus calopus is a large, conspicuous mushroom found in coniferous and deciduous

woodlands across Europe and North America. It was transferred from the genus Boletus to

Caloboletus in 2014 due to molecular phylogenetic distinctiveness.

Taxonomic Rank Classification

Kingdom Fungi

Division Basidiomycota

Order Boletales

Family Boletaceae

Genus Caloboletus

Species C. calopus (Pers.)[2] Vizzini

Ecological Niche
The fungus is ectomycorrhizal, forming symbiotic relationships primarily with beech (Fagus)

and oak (Quercus) trees, though it also associates with conifers like spruce (Picea) and pine

(Pinus). The production of Cyclocalopin A is developmentally regulated, appearing in the

mature fruit bodies to deter mycophagy (fungal consumption) by insects and mammals.
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Figure 1: Ecological niche and functional role of Cyclocalopin A production in C. calopus.

Part 3: Chemical Characterization
Structural Architecture
Cyclocalopin A is structurally distinct from common fungal peptides. It is characterized by:

3-Methylcatechol Unit: A rare phenolic moiety.

-Lactone Ring: A six-membered lactone ring (specifically an

-methylene-bis-

-lactone framework in related congeners).

Stereochemistry: The molecule possesses specific chiral centers that dictate its biological

interaction (bitter taste receptors).

Physicochemical Properties
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Appearance: Colorless to pale yellow amorphous solid.

Solubility: Soluble in polar organic solvents (Methanol, Ethanol, Ethyl Acetate); sparingly

soluble in water.

Stability: Sensitive to strong bases (due to the lactone ring opening) and oxidation (due to

the catechol moiety).

Part 4: Isolation and Purification Protocol
This protocol describes the extraction of Cyclocalopin A from fresh fruit bodies. The

methodology prioritizes the preservation of the unstable catechol unit.

Reagents and Equipment
Solvents: Ethanol (95%), Methanol (HPLC grade), Ethyl Acetate (EtOAc), n-Hexane.

Stationary Phases: Sephadex LH-20, Silica Gel 60 (0.040–0.063 mm).

Equipment: Rotary evaporator, HPLC (C18 column), Lyophilizer.

Step-by-Step Methodology
Step 1: Biomass Preparation

Harvest fresh C. calopus fruit bodies.

Clean debris and slice thinly.

Crucial: Freeze-dry (lyophilize) immediately to prevent enzymatic oxidation of the catechol

unit. Grind to a fine powder.

Step 2: Primary Extraction

Macerate the dried powder in Ethanol (95%) at room temperature for 48 hours (Ratio: 1L

solvent per 100g biomass).

Filter the extract and concentrate under reduced pressure at <40°C to obtain the crude

residue.
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Step 3: Liquid-Liquid Partitioning

Suspend the crude residue in distilled water.

Partition sequentially with n-Hexane (to remove lipids/fats) – Discard hexane layer.

Partition the aqueous phase with Ethyl Acetate (EtOAc) (3x).

Collect the EtOAc layer (containing Cyclocalopin A) and dry over anhydrous

.

Step 4: Chromatographic Purification

Sephadex LH-20: Load the EtOAc fraction onto a Sephadex LH-20 column eluted with

Methanol. This removes high molecular weight pigments and polymers.

Silica Gel Chromatography: Subject the active fraction to Silica Gel 60 column

chromatography. Elute with a gradient of Chloroform:Methanol (starting 100:0

90:10).

HPLC Isolation: Purify the enriched fractions using RP-HPLC (C18 column) with an isocratic

mobile phase of Acetonitrile:Water (containing 0.1% Formic Acid). Monitor UV absorbance at

254 nm and 280 nm.

Isolation Workflow Diagram
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Figure 2: Extraction and purification workflow for isolating Cyclocalopin A from fungal

biomass.[2]

Part 5: Biosynthetic & Biological Significance[2][3]
[4]
Biosynthetic Origin
Cyclocalopin A is hypothesized to originate from the polyketide pathway, specifically involving

the condensation of phenylpyruvic acid derivatives (similar to pulvinic acid biosynthesis). The

unique 3-methylcatechol unit is likely formed through a specific cyclization and methylation

event of a polyketide precursor.

Biological Activity
Gustatory Effect: It is one of the most potent bitter substances known in fungi, rendering C.

calopus inedible.

Enzyme Inhibition: Related calopin derivatives have shown inhibitory activity against

Cytochrome P450 enzymes, suggesting potential for drug-drug interaction studies.

Antioxidant Potential: The catechol moiety provides radical scavenging capability, although

its primary utility remains its specific receptor interaction (bitterness).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Cyclocalopin D | C23H32O13 | CID 85315209 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b125798?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/282223640_Calopins_and_cyclocalopins_-_Bitter_principles_from_Boletus_calupos_and_related_mushrooms
https://www.researchgate.net/publication/325979259_Synthesis_and_structure-activity_relationships_of_cyclopropane-containing_analogs_of_pharmacologically_active_compounds
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclocalopin-D
https://www.benchchem.com/product/b125798/docs#technical-guide-the-natural-source-and-isolation-of-cyclocalopin-a
https://www.benchchem.com/product/b125798/docs#technical-guide-the-natural-source-and-isolation-of-cyclocalopin-a
https://www.benchchem.com/product/b125798/docs#technical-guide-the-natural-source-and-isolation-of-cyclocalopin-a
https://www.benchchem.com/product/b125798/docs#technical-guide-the-natural-source-and-isolation-of-cyclocalopin-a
https://www.benchchem.com/product/b125798?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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